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Compound of Interest

Compound Name: Piperazin-1-amine

Cat. No.: B1360318

Technical Guide: Piperazin-1-amine

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of Piperazin-1-amine, focusing on its
fundamental physicochemical properties. The information is presented to support research and
development activities where this compound is of interest.

Physicochemical Properties

The core molecular properties of Piperazin-1-amine are summarized below.

Property Value Source
Molecular Formula CaH11Ns3 [1112][3]
Molecular Weight 101.15 g/mol [11[2][3]
CAS Number 30651-60-6 [1][2][3]

Experimental Protocols and Signaling Pathways

Currently, there is a lack of publicly available, detailed experimental protocols or established
signaling pathways specifically associated with Piperazin-1-amine. The compound is primarily
known as a chemical intermediate and impurity in the synthesis of other molecules, such as
Rifaximin.[1] Further research would be required to elucidate any specific biological activity or
to develop standardized experimental procedures.
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Data Retrieval and Verification Workflow

The following diagram illustrates the general workflow for identifying and compiling the
physicochemical data for a chemical compound like Piperazin-1-amine.
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Caption: Workflow for Chemical Data Compilation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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